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Compound of Interest

Compound Name: SAR-150640

Cat. No.: B1258426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo use of SAR-150640,

a potent and selective β3-adrenoceptor agonist. The information is intended to guide

researchers in designing and executing preclinical studies to evaluate the therapeutic potential

of this compound.

Introduction
SAR-150640 is a selective agonist for the β3-adrenergic receptor, which has shown promise in

preclinical studies for conditions requiring smooth muscle relaxation, particularly in the context

of preterm labor.[1] Its mechanism of action involves the stimulation of β3-adrenoceptors,

leading to an increase in intracellular cyclic AMP (cAMP) levels and subsequent downstream

signaling events that promote muscle relaxation.[1]
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Cynomolgus

Monkey

Preterm

Labor
Intravenous

1 and 6

mg/kg

Dose-

dependent

inhibition of

myometrial

contractions

with no

significant

effects on

heart rate or

blood

pressure.

[1]

In Vitro Activity of SAR-150640
System Assay Agonist pD2 / pIC50 Emax (%) Reference

Pregnant

Mouse

Uterus

Inhibition of

Rhythmic

Contractions

SAR-150640 6.64 ± 0.21 104.9 ± 7.95 [2]

Human Near-

Term

Myometrial

Strips

Inhibition of

Spontaneous

Contractions

SAR-150640 6.4 Not Reported [1]

Signaling Pathway
The primary mechanism of action of SAR-150640 is the activation of the β3-adrenergic

receptor signaling pathway in myometrial cells. This leads to smooth muscle relaxation through

the following steps:
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SAR-150640 β3-Adrenoceptorbinds to Gs Proteinactivates Adenylyl Cyclasestimulates cAMPcatalyzes ATP to Protein Kinase Aactivates

Inhibition of Oxytocin-induced
Intracellular Ca²⁺ Mobilization

Inhibition of ERK 1/2
Phosphorylation

Myometrial Relaxation

Prepare instrumented
cynomolgus monkeys

Record baseline uterine contractions,
heart rate, and blood pressure

Prepare SAR-150640
(1 and 6 mg/kg in vehicle)

Administer SAR-150640
intravenously

Continuously monitor physiological
parameters post-administration

Analyze data for inhibition of
contractions and cardiovascular effects
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Start

Isolate uterine tissue
from pregnant mice

Prepare uterine strips

Mount strips in organ bath

Equilibrate and establish
spontaneous contractions

Cumulatively add SAR-150640

Record isometric contractions

Analyze concentration-response data
(pD2, Emax)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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